Cas no 152610-16-7 (Benzoic acid, 2-[(3-hydroxy-2-propylphenyl)methyl]-, methyl ester)

• Product Name: Benzoic acid, 2-[(3-hydroxy-2-propylphenyl)methyl]-, methyl ester
• CAS No: 152610-16-7
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 1326101
• Update Time: 2024-08-18

Benzoic acid, 2-[(3-hydroxy-2-propylphenyl)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(3-hydroxy-2-propylphenyl)methyl]-, methyl ester

• Inchi： 1S/C18H20O3/c1-3-7-15-13(9-6-11-17(15)19)12-14-8-4-5-10-16(14)18(20)21-2/h4-6,8-11,19H,3,7,12H2,1-2H3
• InChI Key： UCJDTXDWWBXMJO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1CC1=CC=CC(O)=C1CCC

Computed Properties

• Exact Mass: 284.1413

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 431.3±33.0 °C(Predicted)
• PSA: 46.53
• pka: 10.41±0.10(Predicted)